1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone

• IUPAC Name: 1-(azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone
• InChI: InChI=1S/C15H15NOS/c17-15(16-8-3-9-16)11-18-14-7-6-12-4-1-2-5-13(12)10-14/h1-2,4-7,10H,3,8-9,11H2
• InChI Key: GROPJFGQDIOHOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)CSC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C15H15NOS
• Molecular Weight: 257.4 g/mol

Description

1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of 1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone is not fully understood. However, it is believed to exert its inhibitory activity against enzymes and receptors through the formation of stable complexes with the target molecules.
Biochemical and Physiological Effects:
Studies have shown that 1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone exhibits inhibitory activity against various enzymes and receptors, which suggests its potential use as a drug scaffold. Additionally, it has been found to exhibit antioxidant activity, which may have implications for its use in the prevention and treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone is its potential as a scaffold for the development of new drugs. However, its synthesis method may pose some limitations, as it requires the use of palladium catalysts, which can be expensive and toxic.

Future Directions

There are several future directions for the study of 1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone. One potential direction is the development of new drugs based on its scaffold. Additionally, it may be studied further for its potential use in material science, particularly as a building block for the synthesis of functional materials. Further studies may also be conducted to elucidate its mechanism of action and to explore its potential use in the prevention and treatment of oxidative stress-related diseases.
In conclusion, 1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone is a chemical compound with potential applications in various fields, including medicinal chemistry and material science. Its synthesis method involves the reaction of 2-bromo-1-naphthalene with azetidine and sodium sulfide in the presence of a palladium catalyst. It has been found to exhibit inhibitory activity against various enzymes and receptors, as well as antioxidant activity. Its potential use as a drug scaffold and building block for functional materials makes it a promising compound for future research.

Synthesis Methods

The synthesis of 1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone involves the reaction of 2-bromo-1-naphthalene with azetidine and sodium sulfide in the presence of a palladium catalyst. The reaction yields the desired compound in moderate to good yields.

Scientific Research Applications

1-(Azetidin-1-yl)-2-naphthalen-2-ylsulfanylethanone has been studied for its potential applications in medicinal chemistry, particularly as a scaffold for the development of new drugs. It has been found to exhibit inhibitory activity against various enzymes and receptors, including acetylcholinesterase, butyrylcholinesterase, and dopamine D2 receptors. Additionally, it has been studied for its potential use in material science, particularly as a building block for the synthesis of functional materials.